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Gossypetin 3-sophoroside-8-glucoside: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gossypetin 3-sophoroside-8-glucoside is a complex flavonoid glycoside, a class of natural
compounds renowned for their diverse biological activities. This technical guide provides a
detailed overview of the known physical and chemical properties of Gossypetin 3-
sophoroside-8-glucoside. Due to the limited availability of specific experimental data for this
exact compound, this guide also incorporates information on closely related gossypetin
derivatives to provide a broader context for its potential characteristics and biological functions.

Physicochemical Properties

Gossypetin 3-sophoroside-8-glucoside is a flavonol glycoside that has been isolated from
the aerial parts of Equisetum hyemale L.[1][2] and the herbs of Abelmoschus manihot. It
presents as a powder and exhibits solubility in several organic solvents.

Structural and General Properties
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Property Value Source
Molecular Formula C33H40023 [1112]
Molecular Weight 804.66 g/mol [1][2]
Physical Description Powder ChemFaces

N Soluble in DMSO, Pyridine,
Solubility [3]
Methanol, Ethanol

_ _ Not reported in the searched
Melting Point )
literature.

Spectroscopic Data

Detailed spectroscopic data for Gossypetin 3-sophoroside-8-glucoside is not readily
available in the public domain. However, the following sections describe the expected spectral
characteristics based on the analysis of its aglycone, gossypetin, and other similar flavonoid
glycosides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Precise *H and 3C NMR spectral data for Gossypetin 3-sophoroside-8-glucoside have not
been published. The structural elucidation of such complex glycosides typically involves a
combination of 1D (*H, 13C) and 2D (COSY, HSQC, HMBC) NMR experiments.

For a related compound, gossypetin-3'-O-glucoside, the following *H NMR signals were
observed in DMSO-d6: 6 = 8.08 (d, 1H), 7.92 (dd, 1H), 6.99 (d, 1H), and 6.25 (s, 1H) for the
aromatic protons. The anomeric proton of the glucose moiety appeared at 6 = 4.83 ppm (d, 1H)
[4][5]. The 13C NMR spectrum of this related compound showed characteristic signals for the
flavonoid backbone and the glucose unit[4][5]. It is anticipated that the NMR spectrum of
Gossypetin 3-sophoroside-8-glucoside would exhibit a more complex pattern in the sugar
region due to the presence of a sophoroside (two glucose units) and an additional glucoside.

Mass Spectrometry (MS)

Specific mass spectrometry data for Gossypetin 3-sophoroside-8-glucoside is not available.
The fragmentation of flavonoid glycosides in mass spectrometry typically involves the initial
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cleavage of the glycosidic bonds, resulting in the loss of sugar moieties and the formation of an
aglycone ion[6]. For the related compound gossypin (gossypetin-8-O-glucoside), the precursor
ion [M+H]* is observed at m/z 481.0977, which fragments to a prominent product ion at m/z
319, corresponding to the gossypetin aglycone[7][8][9]. A similar fragmentation pattern would
be expected for Gossypetin 3-sophoroside-8-glucoside, with initial losses of the sophoroside
and glucoside units.

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy

An IR spectrum for Gossypetin 3-sophoroside-8-glucoside is not available in the reviewed
literature. Generally, the IR spectra of flavonoids show characteristic absorption bands for
hydroxyl (-OH), carbonyl (C=0), and aromatic (C=C) groups.

The UV-Vis spectrum of a related compound, gossypetin-3'-O-glucoside, exhibits maximum
absorption (Amax) at 384 nm, with shoulders at 257 nm and 277 nm, which is characteristic of
flavonols[10]. Flavonoids typically display two main absorption bands: Band | (300-400 nm)
corresponding to the B-ring, and Band Il (240-285 nm) corresponding to the A-ring[10][11].

Biological Activity and Signaling Pathways

Direct experimental evidence for the biological activities and signaling pathways modulated by
Gossypetin 3-sophoroside-8-glucoside is scarce. However, extensive research on its
aglycone, gossypetin, and other glycosides like gossypin, provides significant insights into its
potential therapeutic effects.

Gossypetin is known to possess a wide range of pharmacological properties, including
antioxidant, anti-inflammatory, anticancer, and neuroprotective activities[12][13].

Anti-inflammatory Activity

Gossypin has been shown to inhibit the NF-kB signaling pathway[14]. This inhibition is
mediated through the suppression of IkBa phosphorylation and degradation, which in turn
prevents the nuclear translocation of p65. This mechanism leads to the downregulation of
various pro-inflammatory and cell survival genes[14]. Gossypetin has also been found to
modulate the production of inflammatory cytokines such as IL-6 and IL-1[3 in osteosarcoma
cells[15].
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Diagram of the Proposed Anti-inflammatory Signaling Pathway of Gossypetin Glycosides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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